Benzamide, N-isopropyl-p-(isopropylsulfonyl)-
Overview
Description
Benzamide, N-isopropyl-p-(isopropylsulfonyl)- is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism Of Action
The exact mechanism of action of Benzamide, N-isopropyl-p-(isopropylsulfonyl)- is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins. This compound has been shown to bind to specific sites on proteins, altering their activity and function.
Biochemical And Physiological Effects
Benzamide, N-isopropyl-p-(isopropylsulfonyl)- has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to inhibit the activity of various enzymes and proteins, including caspases, kinases, and proteases. Additionally, Benzamide, N-isopropyl-p-(isopropylsulfonyl)- has been shown to induce apoptosis in certain cell types.
Advantages And Limitations For Lab Experiments
One of the main advantages of using Benzamide, N-isopropyl-p-(isopropylsulfonyl)- in lab experiments is its ability to selectively inhibit specific enzymes and proteins. This makes it a valuable tool for studying the function of these molecules in various biological processes. However, one limitation of using this compound is that it may have off-target effects, meaning that it could potentially affect other molecules in addition to the target molecule.
Future Directions
There are several potential future directions for research involving Benzamide, N-isopropyl-p-(isopropylsulfonyl)-. One area of research could focus on identifying new targets for this compound, which could expand its potential applications in scientific research. Additionally, further studies could investigate the potential use of this compound as a therapeutic agent for various diseases and conditions. Finally, research could be conducted to better understand the mechanism of action of Benzamide, N-isopropyl-p-(isopropylsulfonyl)-, which could lead to the development of more specific and effective inhibitors of specific enzymes and proteins.
Synthesis Methods
Benzamide, N-isopropyl-p-(isopropylsulfonyl)- can be synthesized using a variety of methods, including the reaction of N-isopropylbenzamide with isopropylsulfonyl chloride in the presence of a base such as triethylamine. This reaction typically takes place in an organic solvent such as dichloromethane or chloroform.
Scientific Research Applications
Benzamide, N-isopropyl-p-(isopropylsulfonyl)- has been used in a variety of scientific research applications, including as a tool for studying protein-protein interactions, enzyme kinetics, and protein folding. This compound has also been used to investigate the role of various molecules in biological processes such as apoptosis and cell signaling.
properties
CAS RN |
18507-23-8 |
|---|---|
Product Name |
Benzamide, N-isopropyl-p-(isopropylsulfonyl)- |
Molecular Formula |
C13H19NO3S |
Molecular Weight |
269.36 g/mol |
IUPAC Name |
N-propan-2-yl-4-propan-2-ylsulfonylbenzamide |
InChI |
InChI=1S/C13H19NO3S/c1-9(2)14-13(15)11-5-7-12(8-6-11)18(16,17)10(3)4/h5-10H,1-4H3,(H,14,15) |
InChI Key |
ALQNJBZDGUJPIG-UHFFFAOYSA-N |
SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)S(=O)(=O)C(C)C |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)S(=O)(=O)C(C)C |
Other CAS RN |
18507-23-8 |
synonyms |
N-Isopropyl-p-(isopropylsulfonyl)benzamide |
Origin of Product |
United States |
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